Cas no 1806971-52-7 (Methyl 2-bromo-6-chloro-3-(difluoromethyl)pyridine-4-acetate)

Methyl 2-bromo-6-chloro-3-(difluoromethyl)pyridine-4-acetate is a halogenated pyridine derivative with a difluoromethyl substituent, offering versatile reactivity for synthetic applications. The presence of bromo and chloro groups at the 2- and 6-positions enhances its utility in cross-coupling reactions, while the difluoromethyl group introduces unique electronic and steric properties. The ester functionality at the 4-position provides further derivatization potential, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its structural features contribute to selective reactivity, enabling precise modifications in complex molecular frameworks. This compound is particularly useful in the development of bioactive molecules due to its balanced reactivity and stability under standard synthetic conditions.
Methyl 2-bromo-6-chloro-3-(difluoromethyl)pyridine-4-acetate structure
1806971-52-7 structure
Product Name:Methyl 2-bromo-6-chloro-3-(difluoromethyl)pyridine-4-acetate
CAS No:1806971-52-7
MF:C9H7BrClF2NO2
MW:314.511187791824
CID:4859270
Update Time:2025-06-07

Methyl 2-bromo-6-chloro-3-(difluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-bromo-6-chloro-3-(difluoromethyl)pyridine-4-acetate
    • Inchi: 1S/C9H7BrClF2NO2/c1-16-6(15)3-4-2-5(11)14-8(10)7(4)9(12)13/h2,9H,3H2,1H3
    • InChI Key: APFNUTBKZPSWJP-UHFFFAOYSA-N
    • SMILES: BrC1C(C(F)F)=C(C=C(N=1)Cl)CC(=O)OC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 258
  • XLogP3: 3.2
  • Topological Polar Surface Area: 39.2

Methyl 2-bromo-6-chloro-3-(difluoromethyl)pyridine-4-acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029062292-250mg
Methyl 2-bromo-6-chloro-3-(difluoromethyl)pyridine-4-acetate
1806971-52-7 97%
250mg
$998.40 2022-03-31
Alichem
A029062292-500mg
Methyl 2-bromo-6-chloro-3-(difluoromethyl)pyridine-4-acetate
1806971-52-7 97%
500mg
$1,695.20 2022-03-31
Alichem
A029062292-1g
Methyl 2-bromo-6-chloro-3-(difluoromethyl)pyridine-4-acetate
1806971-52-7 97%
1g
$2,980.00 2022-03-31

Additional information on Methyl 2-bromo-6-chloro-3-(difluoromethyl)pyridine-4-acetate

Methyl 2-bromo-6-chloro-3-(difluoromethyl)pyridine-4-acetate (CAS No. 1806971-52-7): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-bromo-6-chloro-3-(difluoromethyl)pyridine-4-acetate, identified by its CAS number 1806971-52-7, is a highly valuable intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its pyridine core substituted with bromo, chloro, and difluoromethyl groups, has garnered significant attention due to its utility in the development of novel therapeutic agents. The strategic placement of these functional groups imparts unique reactivity, making it a cornerstone in the synthesis of bioactive molecules.

The structural attributes of Methyl 2-bromo-6-chloro-3-(difluoromethyl)pyridine-4-acetate enable it to serve as a versatile building block in medicinal chemistry. The presence of both bromo and chloro substituents on the pyridine ring facilitates nucleophilic aromatic substitution reactions, allowing for further functionalization. Additionally, the difluoromethyl group enhances metabolic stability and binding affinity, which are critical factors in drug design. These features have made this compound a preferred choice for researchers aiming to develop compounds with improved pharmacokinetic profiles.

In recent years, the pharmaceutical industry has witnessed a surge in the demand for innovative intermediates capable of accelerating drug discovery processes. Methyl 2-bromo-6-chloro-3-(difluoromethyl)pyridine-4-acetate has emerged as a key player in this landscape, particularly in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in the preparation of kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The ability to introduce diverse substituents onto the pyridine core allows for fine-tuning of physicochemical properties, thereby optimizing drug-like characteristics.

The difluoromethyl group, a hallmark of many modern drugs, contributes significantly to the potency and selectivity of therapeutic agents. In particular, it has been shown to improve binding interactions with biological targets by increasing lipophilicity and reducing metabolic liability. This has led to the exploration of Methyl 2-bromo-6-chloro-3-(difluoromethyl)pyridine-4-acetate as a precursor in the development of antiviral and antibacterial compounds. Recent research highlights its role in synthesizing novel pyridine-based scaffolds that exhibit promising activity against resistant strains of pathogens.

Moreover, the bromo and chloro substituents on the pyridine ring provide excellent handles for further chemical manipulation. These groups can be readily displaced through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the construction of complex molecular architectures. This flexibility has been exploited in the synthesis of heterocyclic compounds with potential applications in central nervous system (CNS) drug development. The ability to generate structurally diverse derivatives from a single intermediate underscores the importance of Methyl 2-bromo-6-chloro-3-(difluoromethyl)pyridine-4-acetate in modern synthetic strategies.

The growing interest in fluorinated compounds stems from their favorable pharmacological properties. Fluoroalkyl groups are known to enhance drug bioavailability, prolong half-life, and improve tissue penetration. Consequently, intermediates like Methyl 2-bromo-6-chloro-3-(difluoromethyl)pyridine-4-acetate are increasingly being utilized in high-throughput screening campaigns to identify lead compounds for new therapeutics. The compound's compatibility with various synthetic methodologies makes it an indispensable tool for medicinal chemists seeking to explore novel chemical spaces.

In conclusion, Methyl 2-bromo-6-chloro-3-(difluoromethyl)pyridine-4-acetate (CAS No. 1806971-52-7) represents a cornerstone in contemporary pharmaceutical synthesis. Its unique structural features and reactivity profile have positioned it as a critical intermediate in the development of next-generation drugs targeting a wide range of diseases. As research continues to uncover new applications for this compound, its significance is expected to grow further, solidifying its role as a vital asset in the pharmaceutical toolkit.

Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk